Cas no 41607-20-9 ((-)-pinoresinol 4-O-beta-D-glucopyranoside)
41607-20-9 structure
Product Name:(-)-pinoresinol 4-O-beta-D-glucopyranoside
CAS No:41607-20-9
MF:C26H32O11
MW:520.525689125061
CID:2078355
PubChem ID:11168362
Update Time:2025-04-21
(-)-pinoresinol 4-O-beta-D-glucopyranoside Chemical and Physical Properties
Names and Identifiers
-
- (-)-pinoresinol 4-O-beta-D-glucopyranoside
- (+)-pinoresinol 4'-O-beta-D-glucopyranoside
- (+)-pinoresinol 4-O-beta-D-glucopyranoside
- (+)-pinoresinol mono-beta-D-glucopyranoside
- (+)-pinoresinol O-(beta-D-gucopyranoside)
- (+)-Pinoresinol O-beta-D-glucopyranoside
- (+)-pinoresinol-4'-beta-
- (+)-pinoresinol-4'-O-beta-D-glucopyranoside
- (+)-pinoresinol-O-beta-D-glucopyranoside
- (-)-Pinoresinol 4-O-glucoside
- [ "" ]
- (+)-Pinoresinol-beta-D-glucoside
- MLS000876969
- SMR000440667
- (-)-Pinoresinol O-beta-D-glucopyranoside
- 24404-49-7
- D85072
- (2S,3R,4S,5S,6R)-2-[4-[(3R,3aS,6R,6aS)-3-(4-hydroxy-3-methoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
- AKOS040762633
- C17529
- Q27155117
- HY-N0946
- 41607-20-9
- FS-6845
- (-)-pinoresinol glucoside
- CHEBI:81162
- CS-0016079
- Epipinoresinol-4-O-beta-D-glucoside
- CHEMBL573336
-
- Inchi： 1S/C26H32O11/c1-32-18-7-12(3-5-16(18)28)24-14-10-35-25(15(14)11-34-24)13-4-6-17(19(8-13)33-2)36-26-23(31)22(30)21(29)20(9-27)37-26/h3-8,14-15,20-31H,9-11H2,1-2H3/t14-,15-,20-,21-,22+,23-,24+,25+,26-/m1/s1
- InChI Key： QLJNETOQFQXTLI-JKUDBEEXSA-N
- SMILES： O1C[C@H]2[C@H](C3C=CC(=C(C=3)OC)O)OC[C@H]2[C@@H]1C1C=CC(=C(C=1)OC)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 520.19400
- Monoisotopic Mass: 520.19446183g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 37
- Rotatable Bond Count: 7
- Complexity: 741
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.258
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.418±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 752.5±60.0 °C at 760 mmHg
- Flash Point: 408.9±32.9 °C
- Solubility: Very slightly soluble (0.42 g/l) (25 º C),
- PSA: 156.53000
- LogP: 0.66330
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
(-)-pinoresinol 4-O-beta-D-glucopyranoside Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
(-)-pinoresinol 4-O-beta-D-glucopyranoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P43450-5mg |
(2S,3R,4S,5S,6R)-2-(4-((1R,3aS,4R,6aS)-4-(4-hydroxy-3-methoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl)-2-methoxyphenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol |
41607-20-9 | 5mg |
¥4000.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5402-5 mg |
(-)-Pinoresinol 4-O-glucoside |
41607-20-9 | 5mg |
￥3865.00 | 2022-04-26 | ||
| A2B Chem LLC | AF89190-5mg |
(-)-Pinoresinol 4-O-glucoside |
41607-20-9 | 5mg |
$577.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN5402-1 ml * 10 mm |
(-)-Pinoresinol 4-O-glucoside |
41607-20-9 | 1 ml * 10 mm |
￥ 4940 | 2024-07-20 | ||
| TargetMol Chemicals | TN5402-5 mg |
(-)-Pinoresinol 4-O-glucoside |
41607-20-9 | 98% | 5mg |
￥ 3,230 | 2023-07-11 | |
| TargetMol Chemicals | TN5402-1 mL * 10 mM (in DMSO) |
(-)-Pinoresinol 4-O-glucoside |
41607-20-9 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 4940 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5402-5mg |
(-)-Pinoresinol 4-O-glucoside |
41607-20-9 | 5mg |
￥ 3230 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5402-1 mL * 10 mM (in DMSO) |
(-)-Pinoresinol 4-O-glucoside |
41607-20-9 | 1 mL * 10 mM (in DMSO) |
￥ 4940 | 2023-09-08 | ||
| TargetMol Chemicals | TN5402-5mg |
(-)-Pinoresinol 4-O-glucoside |
41607-20-9 | 5mg |
￥ 3230 | 2024-07-20 |
(-)-pinoresinol 4-O-beta-D-glucopyranoside Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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